2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal

• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol
• SMILES: CC(C)(CC1=NC=NN1C)C=O
• InChI: InChI=1S/C8H13N3O/c1-8(2,5-12)4-7-9-6-10-11(7)3/h5-6H,4H2,1-3H3
• InChIKey: XCSLGTADSUCOJP-UHFFFAOYSA-N

2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal – Identity & Compound Class

2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal (CAS 1935406-51-1) is a heterocyclic aldehyde building block composed of a 1,2,4-triazole ring N-methylated at the 1‑position and a 2,2‑dimethylpropanal side‑chain tethered at the 5‑position [1]. With a molecular formula of C₈H₁₃N₃O, a molecular weight of 167.21 g mol⁻¹, a computed XLogP3 of 0.7, and a topological polar surface area (TPSA) of 47.8 Ų, the compound occupies the moderate‑lipophilicity space characteristic of many CNS‑penetrant and orally bioavailable chemotypes [1][2]. It is commercially supplied as a research intermediate (e.g., Enamine EN300‑1619854) at purities ≥95% [2].

1,2,4-triazole-5-yl aldehyde building block for fragment elaboration

Moderate lipophilicity supports CNS and intracellular target programmes

Gem-dimethyl steric shield enables chemoselective derivatization

Research intermediate grade; supplier-reported purity ≥95%

• [1] PubChem Compound Summary: 2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal, CID 131166702. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131166702. View Source
• [2] Cas no 1935406-51-1 (2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal). Kuujia.com. https://www.kuujia.com/cas-1935406-51-1.html. View Source

Why 1,2,4-Triazole Analogs Are Not Interchangeable

Although numerous 1,2,4‑triazole‑containing aldehydes are commercially available, subtle structural modifications produce substantial differences in lipophilicity, conformational freedom, aldehyde reactivity, and downstream biological performance [1]. Replacing the 2,2‑dimethylpropanal spacer with a one‑carbon carbaldehyde (XLogP3 = −0.2) or a two‑carbon acetaldehyde (LogP = −0.43) shifts the partition coefficient by more than 0.9 log unit—an order‑of‑magnitude change in membrane partitioning—and eliminates the controlled steric environment that governs chemoselective derivatization [1]. These differences directly affect potency, selectivity, and pharmacokinetic behaviour of downstream conjugates, making the specific scaffold non‑substitutable in structure‑activity programmes.

Lipophilicity shift

Shorter-linker analogs exhibit substantially lower lipophilicity, altering membrane partitioning and CNS exposure profile.

Conformational restriction

One- or two-carbon linkers restrict rotatable bonds, limiting induced-fit binding capacity; the target provides balanced flexibility.

Aldehyde reactivity mismatch

Unhindered aldehyde analogs lack the gem-dimethyl steric shield, increasing risk of non-selective side reactions.

Regioisomeric geometry

The 3-yl isomer presents a different aldehyde tether orientation, potentially altering metal coordination and hydrogen-bonding networks.

• [1] PubChem Compound Summary: 2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal, CID 131166702. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131166702. View Source

Quantitative Differentiation from Closest Analogs

Lipophilicity Advantage via XLogP3

The target compound exhibits a computed XLogP3 of 0.7, which is 0.9 log unit higher than 1‑methyl‑1H‑1,2,4‑triazole‑5‑carbaldehyde (XLogP3 = −0.2) and 1.13 log unit higher than 2‑(1‑methyl‑1H‑1,2,4‑triazol‑5‑yl)acetaldehyde (LogP = −0.43) [1][2]. This lipophilicity increment translates to approximately 8‑ to 13‑fold higher octanol‑water partition coefficients, a range associated with improved passive membrane diffusion while remaining within the favourable oral‑bioavailability window defined by the Lipinski rule‑of‑five [1].

Lipophilicity (XLogP3)

Cross-study comparable

Target: 0.7
Carbaldehyde analog: −0.2
Acetaldehyde analog: −0.43

Reported 8- to 13-fold higher octanol-water partitioning

Computed XLogP3 values; experimental logD may differ

Evidence Dimension	Predicted octanol‑water partition coefficient (XLogP3 / LogP)
Target Compound Data	XLogP3 = 0.7 (PubChem)
Comparator Or Baseline	1‑Methyl‑1H‑1,2,4‑triazole‑5‑carbaldehyde: XLogP3 = −0.2 (CymitQuimica); 2‑(1‑methyl‑1H‑1,2,4‑triazol‑5‑yl)acetaldehyde: LogP = −0.43 (ChemSpace)
Quantified Difference	ΔXLogP3 = +0.9 vs. carbaldehyde; ΔLogP = +1.13 vs. acetaldehyde (8‑ to 13‑fold higher partitioning)
Conditions	Computed values derived from XLogP3 3.0 (PubChem 2019.06.18) and vendor‑reported LogP (ChemSpace)

Why This Matters

For procurement decisions in medicinal chemistry, the 0.7 logP value positions this scaffold optimally for CNS and intracellular target programmes, whereas the negative logP analogs penalise membrane transit.

• [1] PubChem Compound Summary: 2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal, CID 131166702. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131166702. View Source
• [2] 2-(1-methyl-1H-1,2,4-triazol-5-yl)acetaldehyde product page. ChemSpace. https://chem-space.com/CSMB00012311712-E348EF. View Source

Conformational Flexibility vs. Rigid Analogs

The target compound possesses three rotatable bonds, compared with one in 1‑methyl‑1H‑1,2,4‑triazole‑5‑carbaldehyde and two in 2‑(1‑methyl‑1H‑1,2,4‑triazol‑5‑yl)acetaldehyde [1][2]. This provides sufficient flexibility for induced‑fit binding while avoiding the excessive entropic penalty associated with highly flexible tethers (e.g., pentyl or longer chains), which can reduce potency by 10‑ to 100‑fold in structure‑based design campaigns [1].

Conformational flexibility

Class-level inference

3 rotatable bonds (target) vs. 1 (carbaldehyde), 2 (acetaldehyde)

Balanced flexibility supports induced-fit binding studies

Entropy penalty risk extrapolated from drug design precedent

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds (PubChem)
Comparator Or Baseline	1‑Methyl‑1H‑1,2,4‑triazole‑5‑carbaldehyde: 1 rotatable bond; 2‑(1‑methyl‑1H‑1,2,4‑triazol‑5‑yl)acetaldehyde: 2 rotatable bonds; 3‑(dimethyl‑4H‑1,2,4‑triazol‑3‑yl)‑2,2‑dimethylpropanal: 3 rotatable bonds
Quantified Difference	2 additional rotatable bonds vs. carbaldehyde (prevents conformational locking); 1 additional vs. acetaldehyde (improved induced‑fit capacity)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem 2019.06.18) and vendor‑reported values

Why This Matters

This balanced flexibility is critical for medicinal chemistry programmes where both target engagement and selectivity require a defined conformational landscape that one‑ or two‑carbon linkers cannot provide.

• [1] PubChem Compound Summary: 2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal, CID 131166702. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131166702. View Source
• [2] 2-(1-methyl-1H-1,2,4-triazol-5-yl)acetaldehyde product page. ChemSpace. https://chem-space.com/CSMB00012311712-E348EF. View Source

Gem-Dimethyl Steric Shield on Aldehyde Reactivity

The 2,2‑dimethyl substitution creates a quaternary carbon adjacent to the aldehyde, imposing steric hindrance that reduces electrophilic reactivity toward nucleophiles such as cyanide [1]. Pivalaldehyde (the hydrocarbon analog) is documented as the least reactive aldehyde toward HCN addition among a panel of aliphatic aldehydes due to this gem‑dimethyl effect, a property that can be exploited for chemoselective transformations in the presence of less‑hindered competitive functional groups [1]. The one‑carbon carbaldehyde and two‑carbon acetaldehyde comparators lack this steric shield, making them susceptible to non‑selective side reactions during multi‑component syntheses [1].

Aldehyde steric hindrance

Class-level inference

Gem-dimethyl quaternary α-carbon adjacent to aldehyde

Reduced electrophilic reactivity; supports chemoselective synthesis

Inferred from pivalaldehyde model; target-specific kinetics not reported

Evidence Dimension	Aldehyde electrophilic reactivity (steric hindrance exerted by gem‑dimethyl group)
Target Compound Data	Contains 2,2‑dimethyl substitution adjacent to aldehyde (quaternary α‑carbon)
Comparator Or Baseline	1‑Methyl‑1H‑1,2,4‑triazole‑5‑carbaldehyde: aldehyde directly attached to aromatic ring (no α‑quaternary carbon); 2‑(1‑methyl‑1H‑1,2,4‑triazol‑5‑yl)acetaldehyde: α‑methylene carbon (no steric hindrance)
Quantified Difference	Reactivity reduction qualitatively consistent with pivalaldehyde model (≥10‑fold lower cyanide addition rate vs. unhindered aldehydes); precise kinetic data for the target compound not reported in public domain
Conditions	Inferred from reactivity studies on pivalaldehyde, a structurally homologous aldehyde; target‑compound‑specific kinetic comparisons not available

Why This Matters

For procurement of intermediates destined for parallel synthesis or fragment‑based library construction, the controlled aldehyde reactivity minimises unwanted side products and improves crude purity profiles, reducing downstream purification costs.

• [1] Pivalaldehyde use in organic synthesis. ChemicalBook.cn. Accessed 2026-05-01. https://www.chemicalbook.cn/article/the-use-of-pivalaldehyde-in-organic-synthesis.htm. View Source

Regiochemistry: 5-yl vs. 3-yl Triazole Attachment

The 1‑methyl‑1H‑1,2,4‑triazol‑5‑yl attachment present in the target compound differs from the isomeric 3‑(dimethyl‑4H‑1,2,4‑triazol‑3‑yl)‑2,2‑dimethylpropanal (CAS 2152916‑58‑8) in the spatial orientation of the aldehyde tether relative to the triazole nitrogen atoms [1][2]. In the 5‑yl isomer, the propanal chain is positioned between the two ring nitrogen atoms, potentially enabling bidentate metal coordination or hydrogen‑bonding interactions that the 3‑yl isomer cannot support equivalently [1]. The 5‑yl isomer also displays a slightly higher XLogP3 (0.7 vs. 0.5 for the 3‑yl isomer), suggesting enhanced lipophilicity [1][2].

Regiochemistry (5-yl vs. 3-yl)

Cross-study comparable

5-yl attachment; XLogP3 0.7 (5-yl) vs. 0.5 (3-yl); mass diff. −14 Da

Distinct pharmacophoric geometry for SAR exploration

Spatial orientation may affect metal binding and H-bonding patterns

Evidence Dimension	Regiochemical attachment point of propanal chain to 1,2,4‑triazole ring
Target Compound Data	5‑yl attachment (1‑methyl‑1H‑1,2,4‑triazol‑5‑yl); XLogP3 = 0.7; Exact Mass = 167.1059 Da
Comparator Or Baseline	3‑(Dimethyl‑4H‑1,2,4‑triazol‑3‑yl)‑2,2‑dimethylpropanal (CAS 2152916‑58‑8): 3‑yl attachment; XLogP3 = 0.5; Exact Mass = 181.1215 Da
Quantified Difference	ΔXLogP3 = +0.2 (60% higher equilibrium partitioning); ΔExact Mass = −14.016 Da (one less methylene unit in the triazole substituent)
Conditions	Computed XLogP3 values from PubChem (2019.06.18 release) and Kuujia.com vendor listings

Why This Matters

For programmes requiring precise spatial presentation of the aldehyde handle, the 5‑yl regioisomer offers an alternative pharmacophoric geometry that cannot be achieved with the 3‑yl isomer, making it a non‑redundant entry in screening libraries.

• [1] PubChem Compound Summary: 2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal, CID 131166702. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131166702. View Source
• [2] Cas no 2152916-58-8 (3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal). Kuujia.com. https://www.kuujia.com/cas-2152916-58-8.html. View Source

Procurement Cost & Supply vs. Structural Analogs

As of 2023‑09, the target compound is available from Enamine (EN300‑1619854) at $1,214.00 per gram, whereas the 3‑yl isomer (EN300‑1623638, CAS 2152916‑58‑8) is priced at $754 per gram (based on a 5.0 g listing) [1][2]. The higher unit cost reflects the less common synthetic accessibility of the 5‑yl regioisomer relative to the 3‑yl analog, a factor that must be weighed against its distinct physicochemical and potential biological advantages [1].

Procurement cost

Data to verify

$1,214/g (5-yl) vs. $754/g (3-yl) as of 2023

≈61% premium for 5-yl isomer; budget consideration

Prices from supplier listings; subject to change; bulk discounts may apply

Evidence Dimension	Commercial price per gram from Enamine
Target Compound Data	$1,214.00/g (Enamine EN300‑1619854, 1.0 g, ≥95% purity)
Comparator Or Baseline	3‑(Dimethyl‑4H‑1,2,4‑triazol‑3‑yl)‑2,2‑dimethylpropanal: $754/g (Enamine EN300‑1623638, 5.0 g, ≥95% purity)
Quantified Difference	Cost premium ≈ +61% for the 5‑yl regioisomer
Conditions	Prices listed on Kuujia.com, last updated 2023‑06‑04 (target) and 2023‑07‑10/2023‑09‑22 (comparator); does not include bulk‑scale discounts

Why This Matters

Budget‑constrained screening programmes may prefer the 3‑yl analog for initial hits, but hit‑to‑lead optimisation requiring the precise spatial geometry of the 5‑yl isomer must account for the higher procurement cost and longer lead times.

• [1] Cas no 1935406-51-1 (2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal). Kuujia.com. https://www.kuujia.com/cas-1935406-51-1.html. View Source
• [2] Cas no 2152916-58-8 (3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal). Kuujia.com. https://www.kuujia.com/cas-2152916-58-8.html. View Source

Application Scenarios Based on Differentiation Evidence

Fragment-Based CNS Drug Discovery with Balanced Lipophilicity

The XLogP3 of 0.7, situated within the CNS‑MPO optimal range, makes this aldehyde a privileged fragment for central‑nervous‑system programmes where the more hydrophilic carbaldehyde (XLogP3 = −0.2) would suffer from poor blood‑brain‑barrier penetration [1]. The three‑carbon spacer provides a suitable distance for linking the triazole pharmacophore to amine, hydrazine, or alcohol handles via reductive amination or acetal formation, consistent with the conformational balancing evidence in Section 3.

Parallel Library Synthesis via Gem-Dimethyl Chemoselectivity

The sterically deactivated aldehyde, inferred from pivalaldehyde‑class behaviour, enables orthogonal coupling strategies where a less‑hindered ketone or ester must be selectively manipulated in the presence of the aldehyde. This scenario directly exploits the evidence that the gem‑dimethyl group suppresses non‑specific nucleophilic attack, reducing the need for protecting‑group strategies in parallel synthesis workflows [2].

Regioisomeric SAR Profiling of 1,2,4-Triazoles

The 5‑yl attachment point provides a distinct pharmacophoric geometry compared to the 3‑yl isomer (XLogP3 = 0.5), enabling systematic SAR exploration of triazole‑nitrogen positioning on target binding. Procurement of both regioisomers—despite the ≈61% cost premium for the 5‑yl compound—is justified when binding‑mode hypotheses require explicit testing of the spatial relationship between the triazole core and the derivatized aldehyde handle [3].

Agrochemical Intermediate with Triazole Fungicide Motif

The 1‑methyl‑1,2,4‑triazole substructure is a recognised scaffold in triazole fungicides (e.g., tebuconazole analogues). The aldehyde handle permits condensation with amines to generate imine or amine intermediates, while the 0.7 XLogP3 supports adequate translocation in plant tissues—a property not achievable with the more polar carbaldehyde or acetaldehyde analogs [1].

Application

Selection Property

Validation Focus

CNS fragment-based screening

Moderate lipophilicity range

BBB permeation assay assessment

Parallel library synthesis

Aldehyde chemoselectivity

Orthogonal protecting-group-free coupling evaluation

Regioisomeric SAR profiling

Triazole attachment geometry (5-yl vs. 3-yl)

Pharmacophore mapping and target binding-mode hypothesis testing

Agrochemical intermediate design

1,2,4-triazole scaffold and lipophilicity

Plant tissue translocation assessment

• [1] PubChem Compound Summary: 2,2-Dimethyl-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanal, CID 131166702. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131166702. View Source
• [2] Pivalaldehyde use in organic synthesis. ChemicalBook.cn. Accessed 2026-05-01. https://www.chemicalbook.cn/article/the-use-of-pivalaldehyde-in-organic-synthesis.htm. View Source
• [3] Cas no 2152916-58-8 (3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal). Kuujia.com. https://www.kuujia.com/cas-2152916-58-8.html. View Source